5-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one
Description
5-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one (5-BFP) is an important organic compound that has a wide range of applications in the scientific research field. It is a heterocyclic aromatic compound, meaning it contains both carbon and nitrogen atoms, and is characterized by its bromo group and fluorophenyl group. 5-BFP has been studied extensively due to its unique properties and potential applications in a variety of fields, including organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
Anti-Fibrotic Drug Development
5-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one: has shown promise in the development of anti-fibrotic medications. Research indicates that derivatives of this compound can inhibit the expression of collagen and reduce the content of hydroxyproline in cell culture mediums . This suggests potential for these compounds to be developed into novel drugs that can treat fibrotic diseases by targeting pathways involved in excessive tissue scarring and fibrosis.
Pharmacological Research
In pharmacology, this compound’s derivatives have been evaluated for a wide range of biological activities. They have been found to exhibit antimicrobial, antiviral, antitumor, and anti-fibrotic properties . This versatility makes it a valuable scaffold for designing new drugs with potential therapeutic applications across various diseases.
Biochemical Studies
The biochemical applications of 5-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one derivatives include studying the inhibition of collagen prolyl 4-hydroxylases . These enzymes play a crucial role in the synthesis of collagen, and their inhibition could lead to new treatments for disorders related to collagen overproduction.
Chemical Synthesis
This compound serves as a building block in chemical synthesis, particularly in the construction of heterocyclic compound libraries with potential biological activities . Its structure allows for the creation of diverse pyrimidine derivatives, which are essential in medicinal chemistry.
properties
IUPAC Name |
5-bromo-2-(3-fluorophenyl)pyridazin-3-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrFN2O/c11-7-4-10(15)14(13-6-7)9-3-1-2-8(12)5-9/h1-6H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DATNGVDXJATLRQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)N2C(=O)C=C(C=N2)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrFN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3,5-Dimethyl-4-(4-methylphenyl)sulfanylpyrazol-1-yl]-2-(4-methylphenoxy)ethanone](/img/structure/B2879741.png)
![(Pentan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine dihydrochloride](/img/structure/B2879744.png)
![((1R,5S)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(1-(4-chlorophenyl)cyclopentyl)methanone](/img/structure/B2879745.png)
![(2,6-Dimethoxyphenyl)-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone](/img/structure/B2879752.png)
![N-(3-cyanothiophen-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide](/img/structure/B2879753.png)
![6-[3-(3-methylphenyl)-4-oxo-3,4-dihydro-1-phthalazinyl]-2H-1,4-benzoxazin-3(4H)-one](/img/structure/B2879758.png)
![3-(3-Chlorophenyl)-5-[2-(methylsulfinyl)phenyl]-1,2,4-oxadiazole](/img/structure/B2879760.png)
![6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl chloride](/img/structure/B2879762.png)
